Cas no 919016-57-2 (4-Methoxy-2-piperidin-1-yl-thiazole-5-carbaldehyde)

• Product Name: 4-Methoxy-2-piperidin-1-yl-thiazole-5-carbaldehyde
• CAS No: 919016-57-2
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 2130430
• PubChem ID: 18525382
• Update Time: 2025-05-19

4-Methoxy-2-piperidin-1-yl-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-piperidin-1-yl-thiazole-5-carbaldehyde
• 4-Methoxy-2-(piperidin-1-yl)thiazole-5-carbaldehyde
• ST50342101
• 4-methoxy-2-piperidino-1,3-thiazole-5-carbaldehyde
• 4-methoxy-2-piperidyl-1,3-thiazole-5-carbaldehyde
• 4-methoxy-2-(piperidin-1-yl)-1,3-thiazole-5-carbaldehyde
• 919016-57-2
• DB-349444
• CS-0360439
• 4-methoxy-2-piperidin-1-yl-1,3-thiazole-5-carbaldehyde
• AKOS000302156

• Inchi： 1S/C10H14N2O2S/c1-14-9-8(7-13)15-10(11-9)12-5-3-2-4-6-12/h7H,2-6H2,1H3
• InChI Key： KRQQTULNLBSOFU-UHFFFAOYSA-N
• SMILES： S1C(C=O)=C(N=C1N1CCCCC1)OC

Computed Properties

• Exact Mass: 226.07759887g/mol
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7
• XLogP3: 2.4

4-Methoxy-2-piperidin-1-yl-thiazole-5-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Methoxy-2-piperidin-1-yl-thiazole-5-carbaldehyde

Introduction to 4-Methoxy-2-piperidin-1-yl-thiazole-5-carbaldehyde (CAS No. 919016-57-2)

4-Methoxy-2-piperidin-1-yl-thiazole-5-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 919016-57-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole class, a heterocyclic aromatic ring system characterized by the presence of sulfur and nitrogen atoms. The structural framework of 4-Methoxy-2-piperidin-1-yl-thiazole-5-carbaldehyde incorporates a methoxy group at the 4-position of the thiazole ring, a piperidine moiety at the 2-position, and an aldehyde functional group at the 5-position. Such a molecular configuration endows it with unique chemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and development.

The synthesis of 4-Methoxy-2-piperidin-1-yl-thiazole-5-carbaldehyde involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the methoxy group enhances the lipophilicity of the molecule, which can influence its absorption, distribution, metabolism, and excretion (ADME) profile. The piperidine ring, known for its ability to enhance binding affinity and solubility in biological systems, further contributes to the compound's potential as a pharmacophore. The aldehyde group at the 5-position serves as a reactive site for further functionalization, allowing for the attachment of various bioactive moieties through condensation reactions or nucleophilic additions.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, anticancer, and anti-diabetic properties. Among these derivatives, 4-Methoxy-2-piperidin-1-yl-thiazole-5-carbaldehyde stands out due to its unique structural features. The combination of the methoxy group, piperidine moiety, and aldehyde functionality creates a molecular scaffold that is well-suited for interaction with biological targets. This has prompted researchers to investigate its potential applications in various therapeutic areas.

One of the most compelling aspects of 4-Methoxy-2-piperidin-1-yl-thiazole-5-carbaldehyde is its potential as an intermediate in the synthesis of more complex pharmacological agents. The aldehyde group provides a versatile handle for further chemical modifications, enabling the creation of novel molecules with enhanced biological activity. For instance, condensation reactions with primary amine compounds can yield Schiff bases, which have been shown to exhibit significant pharmacological effects. Similarly, reduction of the aldehyde group can produce primary alcohols that can be further functionalized into ethers or esters.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Heterocycles are prevalent in many FDA-approved drugs due to their ability to mimic natural biomolecules and interact with biological receptors effectively. 4-Methoxy-2-piperidin-1-yl-thiazole-5-carbaldehyde exemplifies this trend by combining multiple pharmacophoric elements into a single molecular entity. Its thiazole core is known to be bioisosteric with pyridine or thiophene rings, which are common motifs in medicinal chemistry. The presence of additional functional groups enhances its potential as a lead compound for drug discovery.

Recent studies have highlighted the importance of structure-based drug design in optimizing lead compounds for therapeutic applications. Computational modeling techniques such as molecular docking and quantum mechanics simulations have been employed to predict the binding interactions between 4-Methoxy-2-piperidin-1-yl-thiazole-5-carbaldehyde and target proteins. These studies have provided valuable insights into how modifications to the molecular structure can enhance binding affinity and selectivity. For example, computational analyses suggest that introducing additional hydrophobic groups near the piperidine moiety could improve interactions with specific protein targets.

The synthesis and characterization of 4-Methoxy-2-piperidin-1-y/thiazole)-5-carbaldehyde have also led to advancements in synthetic methodologies. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient production processes for complex organic molecules. These methods not only reduce reaction times but also improve yields and purity levels, making them particularly valuable for large-scale pharmaceutical manufacturing.

In conclusion,4-Methoxy--(Methyl)-thiophene)-carboxaldehyde (CAS No.) 91901657--is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration as a lead compound or intermediate in drug development programs. As our understanding of biological targets continues to grow, 4-Methoxy--(Methyl)-thiophene)-carboxaldehyde (CAS No.) 91901657--and related derivatives are likely to play an important role in addressing unmet medical needs.